3-(Iodomethyl)benzonitrile

• IUPAC Name: 3-(iodomethyl)benzonitrile
• InChI: InChI=1S/C8H6IN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H2
• InChI Key: GZYIKIQRDGHPML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C#N)CI
• Molecular Formula: C8H6IN
• DSSTOX Substance ID: DTXSID10568207
• Molecular Weight: 243.04 g/mol
• CAS RN: 69113-58-2

Description

3-(Iodomethyl)benzonitrile is a chemical compound with the molecular formula C8H6IN. It is also known by other synonyms such as 3-iodomethyl-benzonitrile, 3-Jodmethyl-benzonitril, 3-Cyanobenzyljodid, 3-Cyan-benzyljodid, 3-Iodmethylbenzonitril, m-cyanobenzyl iodide.

Molecular Structure Analysis

The molecular structure of 3-(Iodomethyl)benzonitrile is based on its molecular formula C8H6IN. Detailed structural analysis can be obtained from molecular dynamics simulations. These simulations can provide insights into the local structure and orientational pair correlations of benzonitrile.

Chemical Reactions Analysis

The chemical reactions involving benzonitrile compounds have been explored in various studies. For instance, the Diels-Alder reaction, a [4 + 2] cycloaddition, is one of the most common reactions involving benzonitrile. This reaction usually occurs well only when the 2 component is substituted with electron-attracting groups and the 4 component is substituted with electron-donating groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-(Iodomethyl)benzonitrile can be determined from its molecular structure. For instance, its molecular weight is 243.04. More detailed properties can be obtained from experimental studies and molecular dynamics simulations.

Scientific Research Applications

Dye-Sensitized Solar Cells

3-(Iodomethyl)benzonitrile derivatives, such as benzonitrile, have been demonstrated to have significant applications in the field of Dye Sensitized Solar Cells (DSSCs). A study showed that benzonitrile as an electrolyte solvent in DSSCs provides long-term stability and consistent efficiency values for extended periods, making it a key component in the development of sustainable and economical solar cells (Latini et al., 2014).

Coordination Chemistry

In coordination chemistry, 3-(Iodomethyl)benzonitrile and its derivatives have been used in the synthesis of complex salts, particularly in the study of uranium complexes. This research is crucial for understanding fundamental actinide coordination chemistry and developing organic-soluble precursors for various applications (Enriquez et al., 2005).

Organic Synthesis

The compound has also been involved in organic synthesis, such as in palladium-catalyzed coupling reactions. These reactions are integral in synthesizing a wide range of organic compounds, including pharmaceuticals and agrochemicals (Wei et al., 2000).

Spectroscopic Studies

3-(Iodomethyl)benzonitrile-related compounds have been subject to spectroscopic studies, particularly in exploring vibrational relaxations in specific clusters. Such studies are critical for understanding molecular interactions and the properties of different materials (Ishikawa et al., 1999).

Corrosion Inhibition

Research has also explored the use of benzonitrile derivatives in corrosion inhibition. This is particularly relevant in protecting metals like steel in acidic environments, highlighting its potential in industrial applications (Chaouiki et al., 2018).

Environmental Chemistry

In environmental chemistry, studies have investigated the microbial degradation of benzonitrile herbicides. Understanding the degradation pathways and the organisms involved is crucial for assessing the environmental impact and the biodegradation of these compounds (Holtze et al., 2008).

Mechanism of Action

The mechanism of action of benzonitrile compounds in chemical reactions is often through nucleophilic aromatic substitution. This type of reaction involves the replacement of one of the substituents in an aromatic ring by a nucleophile.

Safety and Hazards

The safety data sheet for benzonitrile indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is classified as a combustible liquid and is harmful if swallowed or in contact with skin. Proper handling and storage are necessary to ensure safety.

Future Directions

The future directions for the study and application of 3-(Iodomethyl)benzonitrile and other benzonitrile compounds could involve further exploration of their synthesis methods, chemical reactions, and properties. Additionally, their potential uses in various fields such as laboratory chemicals and synthesis of substances could be explored.